Cas no 1233146-06-9 (2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester)
1233146-06-9 structure
Product Name:2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester
CAS No:1233146-06-9
MF:C15H19BN2O2
MW:270.134563684464
MDL:MFCD11506066
CID:4689758
Update Time:2023-08-15
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester
- 1-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- NE63604
- SB32074
- 1-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
- 1-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]-1H-pyrazole
-
- MDL: MFCD11506066
- Inchi: 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-8-5-6-9-13(12)18-11-7-10-17-18/h5-11H,1-4H3
- InChI Key: NTWDCPOBDXYIDN-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=CC=C2N2C=CC=N2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 270.1539580 g/mol
- Monoisotopic Mass: 270.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 270.14
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-1g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-5g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 5g |
11813.23CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-500mg |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 500mg |
2111.63CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1124455-500mg |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 95% | 500mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124455-1g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 95% | 1g |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124455-5g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 95% | 5g |
$1780 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-1g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 1g |
¥3480.09 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-5g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 5g |
¥13902.86 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 32R0034P-500mg |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 97% | 500mg |
¥2177.24 | 2025-01-21 | |
| eNovation Chemicals LLC | Y1124455-1g |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester |
1233146-06-9 | 95% | 1g |
$455 | 2025-02-28 |
2-Pyrazol-1-yl-phenyl-boronic acid pinacol ester Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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